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Compound of Interest

Compound Name: Sofpironium Bromide

Cat. No.: B1681908

For Researchers, Scientists, and Drug Development Professionals

Sofpironium Bromide (BBI-4000) is a novel anticholinergic agent designed as a "soft drug" for
the topical treatment of conditions like primary axillary hyperhidrosis. Its mechanism of action
centers on the blockade of muscarinic acetylcholine receptors (mMAChRs), thereby inhibiting
sweat production.[1][2] This guide provides a comparative overview of the in vitro efficacy of
Sofpironium Bromide based on available preclinical data, with a focus on its interaction with
muscarinic receptors.

Mechanism of Action: Muscarinic Receptor
Antagonism

Sofpironium Bromide functions as a competitive antagonist at muscarinic acetylcholine
receptors.[3] It exhibits a high binding affinity for all five muscarinic receptor subtypes (M1-M5),
with a notable selectivity for the M3 subtype, which is predominantly found in eccrine sweat
glands.[4] By blocking the action of acetylcholine at these receptors, Sofpironium Bromide
prevents the downstream signaling that leads to sweat secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1681908?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681908?utm_src=pdf-custom-synthesis
https://skin.dermsquared.com/skin/article/download/1425/pdf/8117
https://www.selleckchem.com/products/sofpironium-bromide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sofpironium
https://www.medchemexpress.com/sofpironium-bromide.html
https://www.benchchem.com/product/b1681908#comparative-efficacy-of-different-sofpironium-bromide-concentrations-in-vitro
https://www.benchchem.com/product/b1681908#comparative-efficacy-of-different-sofpironium-bromide-concentrations-in-vitro
https://www.benchchem.com/product/b1681908#comparative-efficacy-of-different-sofpironium-bromide-concentrations-in-vitro
https://www.benchchem.com/product/b1681908#comparative-efficacy-of-different-sofpironium-bromide-concentrations-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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